Propoxycarbazone-2-hydroxypropoxy

Specification

• CAS No.: 496925-02-1
• Molecular Formula: C15H18N4O8S
• Molecular Weight: 414.4 g/mol
• IUPAC Name: methyl 2-[[3-(2-hydroxypropoxy)-4-methyl-5-oxo-1,2,4-triazole-1-carbonyl]sulfamoyl]benzoate
• Standard InChI: InChI=1S/C15H18N4O8S/c1-9(20)8-27-14-16-19(15(23)18(14)2)13(22)17-28(24,25)11-7-5-4-6-10(11)12(21)26-3/h4-7,9,20H,8H2,1-3H3,(H,17,22)
• Standard InChI Key: DUXDBOLTMWLLPK-UHFFFAOYSA-N
• SMILES: CC(COC1=NN(C(=O)N1C)C(=O)NS(=O)(=O)C2=CC=CC=C2C(=O)OC)O
• Canonical SMILES: CC(COC1=NN(C(=O)N1C)C(=O)NS(=O)(=O)C2=CC=CC=C2C(=O)OC)O

Introduction

Propoxycarbazone-2-hydroxypropoxy is a chemical compound with the molecular formula C₁₅H₁₈N₄O₈S and a molecular weight of 414.39 g/mol. It is identified by the CAS number 496925-02-1 and the European Community number 809-384-1. This compound is primarily used in laboratory settings and is not subject to the registration requirements of REACH due to being under the threshold specified in Article 6(1).

Toxicological Information

Propoxycarbazone-2-hydroxypropoxy lacks specific test data for inhalation, eye contact, and ingestion. It does not meet the classification criteria for skin corrosion/irritation based on available data. Information on serious eye damage/eye irritation, respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity, and reproductive toxicity is not available.

Ecological Information

• Ecotoxicity: Very toxic to aquatic life with long-lasting effects.

• Persistence and Degradability: No information available.

• Bioaccumulative Potential: No information available.

• Mobility in Soil: No information available.

Regulatory and Environmental Considerations

Propoxycarbazone-2-hydroxypropoxy is classified as an environmentally hazardous substance. It is considered very toxic to aquatic life and is subject to special precautions for users, including transport regulations (UN3077, Environmentally hazardous substances, solid, n.o.s.). The compound is also classified as obviously hazardous to water (WGK 2) in Germany.

Comparison with Propoxycarbazone-Sodium

Propoxycarbazone-sodium is a related compound used as a post-emergence herbicide. It has a low oral toxicity to humans but is moderately toxic to birds, earthworms, and fish. Unlike Propoxycarbazone-2-hydroxypropoxy, Propoxycarbazone-sodium is highly soluble in water and mobile in soils, with a high tendency to leach into groundwater.

Storage and Handling

Propoxycarbazone-2-hydroxypropoxy is typically stored and handled in laboratory settings. It is available in quantities such as 10 mg for analytical purposes. Special care should be taken due to its environmental hazards and potential toxicity to aquatic life.